Cas no 31230-17-8 (3-Amino-5-methylpyrazole)

• Product Name: 3-Amino-5-methylpyrazole
• CAS No: 31230-17-8
• MF: C₄H₇N₃
• MW: 97.1184799671173
• MDL: MFCD00051640
• CID: 53720
• PubChem ID: 93146
• Update Time: 2025-05-20

3-Amino-5-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-methylpyrazole
• 3-Amino-5-methyl-1H-pyrazole
• 3-methyl-1H-pyrazol-5-amine
• 3-Methyl-1H-pyrazol-5-amine dihydrochloride
• 5-Amino-3-methylpyrazole
• 5-Methyl-1H-pyrazol-3-amine
• (3-methyl-1H-pyrazol-5-yl)amine
• 3(5)-amino-5(3)-methyl-NH-pyrazole
• 3(5)-amino-5(3)-methylpyrazole
• 3-(methyl)-1H-pyrazol-5-amine
• 3,1-AMP
• 3,5-AMP
• 3-methyl-5-amino-1H-pyrazole
• 5(3)-amino-3(5)-methylpyrazole
• 5-Methyl-2H-pyrazol-3-yl amine
• 5-METHYL-3-PYRAZOLAMINE
• 5-Methylpyrazol-3-amine
• 5-Metyl-3-aminopyrazole
• 1H-Pyrazol-3-amine, 5-methyl-
• 5-Methyl-2H-pyrazol-3-ylamine
• 7M23CZ0CSD
• 5-methyl-1H-pyrazole-3-amine
• 3-methylpyrazole-5-ylamine
• FYTLHYRDGXRYEY-UHFFFAOYSA-
• PubChem9406
• zlchem 1350
• 3-amino-5-methylpyrazol
• 3-Methylpyrazol-5-amine
• 3-
• 3-Amino-5-methylpyrazole, 97%
• DTXSID9073466
• FT-0764732
• 5-Methyl 3-amino pyrazole
• A894386
• J-018283
• 5-Amino-3-methyl-1H-pyrazole
• 1H-Pyrazole, 3-amino-5-methyl-
• MFCD00051640
• NS00029041
• PS-9338
• STR01049
• AM803678
• FT-0601902
• CS-D0822
• 3-amino-5-methyl-2H-pyrazole
• PB33812
• CHEBI:189303
• 5-Methyl-3-amino pyrazole
• MFCD00075180
• A15472
• 5- methyl-1H-pyrazol-3-yl amine
• 31230-17-8
• SC1107
• AKOS000305909
• EN300-07518
• SY003009
• Z55423088
• AKOS000111664
• J-517728
• 3-methyl-1 H-pyrazol-5-amine
• BB 0241908
• (5-methyl-1H-pyrazol-3-yl)amine
• 3-methyl-5-aminopyrazole
• 3(5)-amino-5(3)-methyl-pyrazole
• 3-amino-5-methyl-pyrazol
• BCP27218
• 3-Amino-5-methyl-pyrazole
• 5-Methyl-2H-pyrazole-3-ylamine
• 3-Methyl-1H-pyrazol-5-amine, AldrichCPR
• FT-0615011
• 5-methyl-1H-pyrazol-3-yl amine
• 3-methyl-5-amino-1H-pyrazol
• A1133
• BB 0256591
• 5-METHYL-3-AMINOPYRAZOLE
• F0001-0941
• AC-27837
• 268724-49-8
• UNII-7M23CZ0CSD
• HY-75637
• AKOS016356338
• 5-Methyl-1H-pyrazol-3-ylamine
• 3-amino-5-methyl pyrazole
• STL191110
• STK028326
• DB-032392
• 5-methyl-1,2-dihydro-3H-pyrazol-3-imine
• BBL010620
• ALBB-008648

• MDL： MFCD00051640
• Inchi： 1S/C4H7N3/c1-3-2-4(5)7-6-3/h2H,1H3,(H3,5,6,7)
• InChI Key： FYTLHYRDGXRYEY-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(N)=N1
• BRN： 1904

Computed Properties

• Exact Mass: 97.06400
• Monoisotopic Mass: 97.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.3
• Topological Polar Surface Area: 54.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.0548 (rough estimate)
• Melting Point: 45-47 °C (lit.)
• Boiling Point: 213 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5200 (estimate)
• Solubility: Soluble in Dichloromethane and Methanol.
• Stability/Shelf Life: Light Sensitive
• PSA: 54.70000
• LogP: 0.88150
• Solubility: Not determined
• Sensitiveness: Air Sensitive

3-Amino-5-methylpyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 3-Amino-5-methylpyrazole

Comprehensive Overview of 3-Amino-5-methylpyrazole (CAS No. 31230-17-8): Properties, Applications, and Industry Insights

3-Amino-5-methylpyrazole (CAS No. 31230-17-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This pyrazole derivative is characterized by its amino and methyl functional groups, which contribute to its versatile reactivity and utility in synthetic chemistry. With the rising demand for specialty chemicals in drug discovery and advanced material design, this compound has become a focal point for researchers exploring nitrogen-containing heterocycles.

The molecular structure of 3-Amino-5-methylpyrazole features a five-membered ring with two adjacent nitrogen atoms, making it a valuable building block for synthesizing more complex molecules. Its CAS number 31230-17-8 is frequently searched in chemical databases, reflecting its importance in industrial and academic settings. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapeutics and antibiotic alternatives.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 3-Amino-5-methylpyrazole to reduce environmental impact. This aligns with global trends favoring sustainable chemical production, a topic frequently queried in search engines. The compound’s solubility in polar solvents like water and ethanol further enhances its applicability in aqueous-phase reactions, a key area in modern process optimization.

From a commercial perspective, suppliers often list 3-Amino-5-methylpyrazole under synonyms such as 5-Methyl-1H-pyrazol-3-amine, catering to diverse nomenclature preferences. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, addressing quality concerns raised by buyers in pharmaceutical intermediates markets. The compound’s stability under ambient conditions also makes it a practical choice for long-term storage.

Emerging applications include its use in corrosion inhibitors and coordination chemistry, where its chelating properties are exploited. These niches resonate with searches for multi-functional additives and metal-organic frameworks (MOFs). Furthermore, its low toxicity profile (as per available data) positions it favorably compared to traditional alternatives, a critical factor in regulatory-compliant formulations.

In summary, 3-Amino-5-methylpyrazole (CAS No. 31230-17-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across disciplines—from medicinal chemistry to materials engineering—ensures its continued relevance. As industries prioritize efficient synthesis and eco-conscious solutions, this compound is poised to remain a staple in research and development pipelines worldwide.